(2-Ethyl-6-methylphenyl)hydrazine
Overview
Description
“(2-Ethyl-6-methylphenyl)hydrazine” is a chemical compound with the molecular formula C9H14N2 . It is also known as “(2-Ethyl-6-methylphenyl)hydrazine hydrochloride” with the molecular formula C9H15ClN2 .
Molecular Structure Analysis
The molecular structure of “(2-Ethyl-6-methylphenyl)hydrazine” can be represented by the InChI code:InChI=1S/C9H14N2.ClH/c1-3-8-6-4-5-7 (2)9 (8)11-10;/h4-6,11H,3,10H2,1-2H3;1H . The Canonical SMILES representation is CCC1=CC=CC (=C1NN)C.Cl . Physical And Chemical Properties Analysis
“(2-Ethyl-6-methylphenyl)hydrazine” has a molecular weight of 186.68 g/mol . It has a Hydrogen Bond Donor Count of 3 and a Hydrogen Bond Acceptor Count of 2 . It has a Rotatable Bond Count of 2 . The Exact Mass is 186.0923762 g/mol . The Topological Polar Surface Area is 38 Ų . The Heavy Atom Count is 12 .Scientific Research Applications
Synthesis of Piperazine Derivatives
(2-Ethyl-6-methylphenyl)hydrazine: is utilized in the synthesis of piperazine derivatives, which are prominent in pharmaceuticals. Piperazine and its derivatives exhibit a wide range of biological activities and are key components in drugs like trimetazidine and ranolazine . The synthesis often involves cyclization reactions with sulfonium salts, leading to various substituted piperazines.
Organic Synthesis
In organic chemistry, this compound serves as a building block for complex molecules. It can undergo various reactions, including aza-Michael addition , to create chiral centers or introduce nitrogen-containing groups into organic frameworks .
Environmental Science
In environmental science, researchers might explore the use of this compound in the degradation or transformation of pollutants, contributing to cleaner production processes and environmental remediation efforts.
Mechanism of Action
Target of Action
The primary target of (2-Ethyl-6-methylphenyl)hydrazine is aldehydes and ketones . The compound interacts with these targets through a process known as nucleophilic addition . This interaction is crucial as aldehydes and ketones play a significant role in various biochemical processes.
Mode of Action
(2-Ethyl-6-methylphenyl)hydrazine reacts with aldehydes and ketones to form hydrazones . This reaction involves the nitrogen in the hydrazine acting as a nucleophile, reacting with the partially positive carbon in the carbonyl group of the aldehydes or ketones . The result is the formation of a hydrazone in an essentially irreversible process .
Biochemical Pathways
The reaction of (2-Ethyl-6-methylphenyl)hydrazine with aldehydes and ketones affects the biochemical pathways involving these compounds. The formation of hydrazones alters the concentration of the ketone, which can impact other reactions involving these compounds . The downstream effects of this reaction can influence various biochemical processes, including metabolic pathways.
Result of Action
The molecular and cellular effects of (2-Ethyl-6-methylphenyl)hydrazine’s action primarily involve the transformation of aldehydes and ketones into hydrazones . This transformation can have various effects on the cell, depending on the specific roles of the aldehydes and ketones involved in the reaction.
Action Environment
The action, efficacy, and stability of (2-Ethyl-6-methylphenyl)hydrazine can be influenced by various environmental factors. These may include the pH of the environment, the presence of other reactive species, and the temperature. For instance, the reaction of (2-Ethyl-6-methylphenyl)hydrazine with aldehydes and ketones to form hydrazones is acid-catalyzed , suggesting that the reaction would be more efficient in an acidic environment.
properties
IUPAC Name |
(2-ethyl-6-methylphenyl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14N2/c1-3-8-6-4-5-7(2)9(8)11-10/h4-6,11H,3,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNOZNCRHRYXBTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC(=C1NN)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20342691 |
Source
|
| Record name | (2-ethyl-6-methylphenyl)hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20342691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74404-34-5 |
Source
|
| Record name | (2-Ethyl-6-methylphenyl)hydrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=74404-34-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2-ethyl-6-methylphenyl)hydrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20342691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![3-methyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid](/img/structure/B1361035.png)
